Cas no 7659-07-6 (5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-amine)

• Product name: 5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-amine
• CAS No: 7659-07-6
• MF: C₈H₆N₃OF
• MW: 179.15114
• MDL: MFCD02073839
• CID: 982789
• PubChem ID: 853522

5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-amine
• 5-(4-FLUORO-PHENYL)-[1,3,4]OXADIAZOL-2-YLAMINE
• 2-Amino-5-(4-fluorobenzyl)oxadiazole
• 2-amino-5-(4-fluorophenyl)-1,3,4-oxadiazole
• 5-(4-fluorophenyl)-1,3,4-oxadiazole-2-ylamine
• 1,3,4-Oxadiazol-2-amine, 5-(4-fluorophenyl)-
• FT-0679159
• 5-(4-fluoro-phenyl)-[1,3,4]oxadiazol-2-ylamine, AldrichCPR
• Z119990318
• CCG-309874
• 5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylamin e
• 7659-07-6
• DTXSID20357442
• OPZGULFMUGGIAS-UHFFFAOYSA-N
• BB 0238242
• CS-W018346
• F1252-1016
• AB10659
• [1,3,4]Oxadiazole, 2-amino-5-(4-fluorophenyl)-
• EN300-02620
• SCHEMBL20767009
• MFCD02073839
• BS-13766
• AKOS000122104
• SY082303
• DB-185304
• STK503608
• ALBB-005902

• MDL： MFCD02073839
• Inchi： InChI=1S/C8H6FN3O/c9-6-3-1-5(2-4-6)7-11-12-8(10)13-7/h1-4H,(H2,10,12)
• InChI Key： OPZGULFMUGGIAS-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)F)C2=NNC(=N)O2

Computed Properties

• Exact Mass: 179.04900
• Monoisotopic Mass: 179.04948999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94000
• LogP: 2.03910

5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-amine Security Information

• HazardClass：IRRITANT